2-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione

• CAS No.: 59280-74-9
• Molecular Formula: C14H11F2NO2
• Molecular Weight: 263.24 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-4,5,6,7-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C14H11F2NO2/c15-8-5-6-12(11(16)7-8)17-13(18)9-3-1-2-4-10(9)14(17)19/h5-7H,1-4H2
• InChI Key: DODFZBDJCUPNHT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N(C2=O)C3=C(C=C(C=C3)F)F

Description

2-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C14H11F2NO2 and its molecular weight is 263.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5 parts of 3,4,5,6-tetrahydrophthalic anhydride in 100 parts of glacial acetic acid was treated with 4.3 parts of 2,4-difluoroaniline at once and stirred for one hour. After refluxing for 20 hours, the reaction mixture was poured over 200 parts of ice. The resulting crystals were filtered and recrystallized from 70 parts of methanol at -40°C to yield 5 parts off-white crystals of 2-(2,4-difluorophenyl)-4,5,6,7-tetrahydro-2H-isoindole-1,3-dione melting at 73°-74°C.